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For Researchers, Scientists, and Drug Development Professionals

Introduction to Octyl Octanoate in Skincare

Octyl octanoate is a fatty acid ester derived from the reaction of octanol and octanoic acid.[1]
It functions as a versatile and effective emollient in a wide range of cosmetic and personal care
products, including moisturizing creams, lotions, sunscreens, and anti-aging formulations.[2] Its
primary role is to soften and smooth the skin by forming a protective, non-greasy barrier that
helps to lock in moisture.[3] This attribute contributes to enhanced skin hydration and an
improved skin feel. The demand for natural and green emollients in personal care products has
been a key driver in the market growth of octyl octanoate.

Key Attributes:

Emollience: Provides a soft and smooth appearance to the skin.

Non-greasy feel: Imparts a desirable sensory profile in formulations.[2]

Dispersing Agent: Can be used to disperse pigments in color cosmetics.

Solvent: Acts as a solvent for various cosmetic ingredients, including sunscreen actives.[4]

Compatibility: It is compatible with a wide range of cosmetic ingredients.[4]
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Mechanism of Action

The primary mechanism of action of octyl octanoate as an emollient is the formation of a thin,
occlusive film on the surface of the stratum corneum. This lipid barrier reduces transepidermal
water loss (TEWL), thereby increasing the water content of the skin and improving its hydration
and flexibility. By filling the spaces between corneocytes, octyl octanoate contributes to a
smoother and softer skin texture.

Data Presentation: Physicochemical and Sensory
Properties

While comprehensive, direct comparative studies on octyl octanoate are limited in publicly
available literature, the following tables summarize typical physicochemical properties and
expected sensory performance based on its chemical nature and data from similar esters.
Researchers can use the provided protocols to generate specific data for their formulations.

Table 1: Physicochemical Properties of Octyl Octanoate

Property Value Reference
Appearance Colorless clear liquid (est.) [5]
Molecular Formula C16H3202 [1]
Molecular Weight 256.42 g/mol [1]
Specific Gravity @ 25°C 0.85900 [5]
Refractive Index @ 20°C 1.43500 [5]
Melting Point -18.00to -17.00 °C [5]
Boiling Point 306.00 to 307.00 °C @ 760.00 -
mm Hg

- Soluble in alcohol; insoluble in
Solubility ) [1]
water

Table 2: Typical Sensory and Performance Data for Emollients (lllustrative)
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Parameter

Octyl Octanoate (Expected
Profile)

Test Protocol Reference

Skin Hydration (Corneometer) Increase in arbitrary units (AU)  Section 4.1.1
TEWL Reduction (Tewameter) Decrease in g/m?/h Section 4.1.2
Spreadability Moderate to High Section 4.2.1
Viscosity Low to Moderate Section 4.2.2
Sensory: Greasiness Low Section 4.3
Sensory: Smoothness High Section 4.3
Sensory: Absorption Fast Section 4.3

Experimental Protocols
Evaluation of Skin Barrier Function and Hydration

This protocol outlines the procedure for quantifying the hydration level of the stratum corneum

after the application of a formulation containing octyl octanoate.

Objective: To assess the moisturizing efficacy of a test formulation.

Materials:

Procedure:

Corneometer® CM 825 (or equivalent)
Test formulation containing octyl octanoate
Control formulation (without octyl octanoate)

Volunteer panel (n=10) with normal to dry skin

Standardized environmental conditions (20-22°C, 40-60% relative humidity)

¢ Acclimatization: Volunteers acclimatize to the controlled environment for at least 30 minutes.
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» Site Demarcation: Mark two test areas of equal size (e.g., 2x2 cm) on the volar forearm of
each volunteer.

o Baseline Measurement: Take baseline skin hydration readings from both test areas using the
Corneometer.

e Product Application: Apply a standardized amount (e.g., 2 mg/cm?) of the test formulation to
one area and the control formulation to the other.

» Post-application Measurements: Measure skin hydration at specified time points (e.g., 1, 2,
4, 8, and 24 hours) after product application.

o Data Analysis: Calculate the mean change in hydration from baseline for both the test and
control formulations at each time point. Statistical significance can be determined using
appropriate tests (e.g., t-test or ANOVA).

Pre-Experiment Experiment Post-Experiment

(VolunteerAcchmatlzatlonHTest Site DemarcauonHBasellne Corneometer Readmg)—»(P’fT‘;‘;f;(Agg',']ff‘;:;’”Hp"S’i{iplp"ani"’g Ziz)d'”gs Data Analysis

Click to download full resolution via product page

Caption: Corneometry Experimental Workflow.

This protocol measures the rate of water evaporation from the skin, providing an indication of
the skin barrier's integrity.

Objective: To evaluate the occlusive properties of a formulation containing octyl octanoate.

Materials:

o Tewameter® TM 300 (or equivalent open-chamber device)

o Test formulation containing octyl octanoate
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o Control formulation (without octyl octanoate)
¢ Volunteer panel (n=10)

» Standardized environmental conditions
Procedure:

o Acclimatization and Site Demarcation: Follow the same initial steps as in the Corneometry
protocol.

o Baseline Measurement: Measure baseline TEWL from the designated test areas.

e Product Application: Apply a standardized amount of the test and control formulations to their
respective areas.

o Post-application Measurements: Measure TEWL at specified time intervals.

o Data Analysis: Analyze the change in TEWL from baseline to determine the effect of the
formulations on skin barrier function. A decrease in TEWL indicates improved barrier
function.
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Caption: TEWL Measurement Workflow.

Physical Characterization of Formulations
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This protocol provides a method to quantify the spreadability of a topical formulation.

Objective: To determine the ease of application of a formulation containing octyl octanoate.

Materials:

Glass plates or a spreadability apparatus

Weight

Ruler/caliper

Test formulation

Procedure:

o Sample Application: Place a known amount (e.g., 1 g) of the formulation on the center of a
glass plate.

e Spreading: Place a second glass plate on top and apply a standard weight (e.g., 100 g) for a
specific duration (e.g., 1 minute).

e Measurement: Measure the diameter of the spread formulation.

o Comparison: Compare the spreadability of different formulations. A larger diameter indicates
greater spreadability.

This protocol measures the resistance of a formulation to flow.

Objective: To characterize the rheological properties of a formulation.

Materials:

o Brookfield viscometer (or equivalent rotational rheometer)

e Appropriate spindle

e Test formulation
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Procedure:
o Sample Preparation: Place the formulation in a suitable container.

o Measurement: Immerse the spindle in the formulation and measure the viscosity at different
rotational speeds.

o Data Recording: Record the viscosity values (in centipoise, cP) at each speed. This can also
help determine if the fluid is Newtonian, shear-thinning, or shear-thickening.

Sensory Evaluation Protocol

This protocol outlines a method for assessing the sensory characteristics of a topical
formulation.

Objective: To evaluate the consumer-perceived attributes of a formulation with octyl
octanoate.

Materials:

o Trained sensory panel (n=10)

» Test and control formulations

» Standardized evaluation forms/software
Procedure:

o Panelist Training: Train panelists to identify and rate the intensity of specific sensory
attributes (e.g., greasiness, smoothness, absorption, tackiness) on a standardized scale
(e.g., 1-10).

e Product Application: Panelists apply a standardized amount of the formulation to a
designated skin area.

» Evaluation: Panelists evaluate the sensory attributes at different time points (e.g., during
application, immediately after, and after 5 minutes).
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o Data Collection and Analysis: Collect the sensory scores and analyze the data to create a

sensory profile for the formulation.

Phase 1: Preparation

Phase 2: Evaluation Phase 3: Analysis

Standardized Application Sensory Attribute Data Collection Statistical Analysis
Evaluation & Profiling

Product Preparation

Panelist Training

Click to download full resolution via product page

Caption: Sensory Evaluation Workflow.

Sample Formulation Protocol: Basic Emollient
Cream

This protocol provides a starting point for creating a simple oil-in-water (O/W) cream

incorporating octyl octanoate.

Table 3: Sample O/W Cream Formulation
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Phase Ingredient INCI Name % wiw
A Deionized Water Aqua to 100
Glycerin Glycerin 3.00

Xanthan Gum Xanthan Gum 0.20

B Octyl Octanoate Octyl Octanoate 8.00
Cetearyl Alcohol Cetearyl Alcohol 4.00

Glyceryl Stearate SE Glyceryl Stearate SE 3.00

e.g.,
C Preservative (¢ g.s.
Phenoxyethanol)

Procedure:

e Phase A: In the main beaker, disperse Xanthan Gum in Glycerin and then add Deionized
Water. Heat to 75°C.

e Phase B: In a separate beaker, combine all Phase B ingredients and heat to 75°C.
o Emulsification: Add Phase B to Phase A with homogenization for 1-3 minutes.

o Cooling: Begin cooling the emulsion with gentle mixing.

» Phase C: At a temperature below 40°C, add the preservative.

e Final Adjustments: Adjust pH if necessary and mix until uniform.

Safety and Regulatory Information

Octyl octanoate is generally considered safe for use in cosmetic products. However, as with
any raw material, it is essential to consult the manufacturer's Safety Data Sheet (SDS) for
specific handling and safety information. Formulators should also ensure compliance with
regional cosmetic regulations regarding ingredient concentrations and applications.

Conclusion
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Octyl octanoate is a valuable emollient for skincare formulations, offering excellent
moisturizing properties and a desirable sensory experience. The protocols provided in these
application notes offer a framework for researchers and formulators to quantitatively assess the
performance of octyl octanoate in their specific product applications. Through systematic
evaluation of skin hydration, barrier function, and sensory attributes, the benefits of
incorporating this versatile ingredient can be effectively substantiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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